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This guide provides researchers, scientists, and drug development professionals at the
hypothetical Biomedical Research Institute of Networked Science (BRINS) with essential
information for addressing privacy concerns when publishing research involving network data
from AS1928370.

Frequently Asked Questions (FAQs)
Q1: What are the primary privacy risks associated with
publishing network traffic data from AS19283707?

The primary privacy risks stem from the potential exposure of Personally Identifiable
Information (PIl) and sensitive research data. Network traffic from AS1928370, a biomedical
research facility, can inadvertently contain confidential patient information, proprietary data from
ongoing clinical trials, or intellectual property related to drug development. Even seemingly
innocuous metadata can be used to infer sensitive activities, posing a re-identification risk.

Q2: How can | ensure that the IP addresses in my
dataset are properly anonymized before publication?

Proper anonymization of IP addresses is a critical first step. Simple truncation or masking may
not be sufficient to prevent re-identification. We recommend a cryptographically-hashed
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anonymization technique using a secret "salt" (a random key). This method, known as Crypto-
PAn (Cryptography-based Prefix-preserving Anonymization), ensures that the same IP address
is consistently replaced with the same anonymized value within your dataset, preserving the
integrity of network flow analysis while preventing reverse identification.

Experimental Protocol: IP Address Anonymization using a Hashed Method

o Obtain a Secret Salt: Generate a unique, random key (salt) for your project. This salt should
be kept confidential and not be published alongside the dataset.

o Utilize a Hashing Algorithm: Employ a strong hashing algorithm, such as SHA-256, to
process each IP address in your dataset.

e Combine IP and Salt: For each IP address, concatenate it with the secret salt.

» Generate the Hash: Compute the hash of the combined string.

e Truncate the Hash: To create a new, anonymized IP address, truncate the resulting hash to
the desired length (e.g., 32 bits for an IPv4 address).

Below is a comparison of common IP anonymization techniques:
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Anonymization L Re-identification .
. Description . Data Utility
Technique Risk

) Removing the last )
Truncation High Low
octet of an IP address.

Replacing the entire
IP address with a

Black-Marker ) Low Very Low
static value (e.g.,

0.0.0.0).

Replacing each
Sequential Numbering  unique IP with a Medium Medium

sequential number.

] Using a cryptographic
Crypto-Hashing ] )
hash with a secret Very Low High
(Recommended) "
salt.

Q3: What is data aggregation, and how can it help in
protecting privacy?

Data aggregation involves summarizing data over a period or across a group of individuals to
obscure individual data points. For instance, instead of publishing raw packet capture data, you
can publish statistics about network flows, such as the total number of connections to a specific
port over an hour. This approach minimizes the risk of exposing sensitive information while still
providing valuable insights for your research.

Logical Workflow for Data Aggregation
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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